Cas no 172217-02-6 (7-(Trifluoromethyl)-1H-indole)

• Product Name: 7-(Trifluoromethyl)-1H-indole
• CAS No: 172217-02-6
• MF: C₉H₆F₃N
• MW: 185.145852565765
• MDL: MFCD09954769
• CID: 876709
• PubChem ID: 10419882
• Update Time: 2025-04-19

7-(Trifluoromethyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 7-(Trifluoromethyl)-1H-indole
• 7-(Trifluoromethyl)indole
• 7-(Trifluoromethyl)
• 1H-Indole, 7-(trifluoromethyl)-
• 7-trifluoromethyl-1H-indole
• VRAYAPZSEPNOTI-UHFFFAOYSA-N
• VI30344
• SY033205
• AB0022815
• W3750
• ST24024465
• Z2471262628
• DB-064844
• EN300-188856
• DTXCID30390380
• MFCD09954769
• Z1198266436
• AKOS006312264
• SCHEMBL593971
• DTXSID00439558
• SB34232
• DS-17672
• F15639
• CS-W005730
• 172217-02-6

• MDL： MFCD09954769
• Inchi： 1S/C9H6F3N/c10-9(11,12)7-3-1-2-6-4-5-13-8(6)7/h1-5,13H
• InChI Key： VRAYAPZSEPNOTI-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2C=CNC=21)(F)F

Computed Properties

• Exact Mass: 185.04528
• Monoisotopic Mass: 185.04523368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 15.8

Experimental Properties

• Density: 1.367±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 256.7±35.0 ºC (760 Torr),
• Flash Point: 109.0±25.9 ºC,
• Solubility: Very slightly soluble (0.33 g/l) (25 º C),
• PSA: 15.79

7-(Trifluoromethyl)-1H-indole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD225408)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles